Cas no 2320179-14-2 (1-(5-chlorothiophen-2-yl)sulfonyl-4-(thiolan-3-yl)-1,4-diazepane)

• Product Name: 1-(5-chlorothiophen-2-yl)sulfonyl-4-(thiolan-3-yl)-1,4-diazepane
• CAS No: 2320179-14-2
• MF: C₁₃H₁₉ClN₂O₂S₃
• MW: 366.95015835762
• CID: 5341925
• Update Time: 2025-07-14

1-(5-chlorothiophen-2-yl)sulfonyl-4-(thiolan-3-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-((5-chlorothiophen-2-yl)sulfonyl)-4-(tetrahydrothiophen-3-yl)-1,4-diazepane
• 1-(5-chlorothiophen-2-yl)sulfonyl-4-(thiolan-3-yl)-1,4-diazepane

• Inchi： 1S/C13H19ClN2O2S3/c14-12-2-3-13(20-12)21(17,18)16-6-1-5-15(7-8-16)11-4-9-19-10-11/h2-3,11H,1,4-10H2
• InChI Key： LSBUCPQWKWVRIW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(N1CCCN(CC1)C1CSCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 457
• XLogP3: 3.1
• Topological Polar Surface Area: 103

Additional information on 1-(5-chlorothiophen-2-yl)sulfonyl-4-(thiolan-3-yl)-1,4-diazepane

Research Briefing on 1-(5-chlorothiophen-2-yl)sulfonyl-4-(thiolan-3-yl)-1,4-diazepane (CAS: 2320179-14-2)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 1-(5-chlorothiophen-2-yl)sulfonyl-4-(thiolan-3-yl)-1,4-diazepane (CAS: 2320179-14-2), a promising candidate in the field of chemical biology and pharmaceutical research. The compound has garnered significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, which are summarized in this report.

The synthesis of 1-(5-chlorothiophen-2-yl)sulfonyl-4-(thiolan-3-yl)-1,4-diazepane involves a multi-step process that has been optimized for higher yield and purity. Recent publications highlight the use of novel catalysts and green chemistry approaches to enhance the efficiency of the synthesis. The compound's structural elucidation has been confirmed through advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its chemical integrity and reproducibility.

Pharmacological evaluations of 1-(5-chlorothiophen-2-yl)sulfonyl-4-(thiolan-3-yl)-1,4-diazepane have revealed its potential as a modulator of specific biological targets. In vitro studies demonstrate its affinity for G-protein-coupled receptors (GPCRs), which are implicated in various disease pathways. Preliminary data from animal models suggest promising efficacy in neuroinflammatory and metabolic disorders, although further validation is required to confirm these findings.

Mechanistic studies have shed light on the compound's mode of action, particularly its interaction with key enzymes and signaling pathways. Molecular docking simulations and X-ray crystallography have provided insights into the binding dynamics of 1-(5-chlorothiophen-2-yl)sulfonyl-4-(thiolan-3-yl)-1,4-diazepane with its target proteins, offering a foundation for structure-activity relationship (SAR) optimization. These findings are critical for the design of next-generation derivatives with improved potency and selectivity.

Despite the promising results, challenges remain in the development of 1-(5-chlorothiophen-2-yl)sulfonyl-4-(thiolan-3-yl)-1,4-diazepane as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry are essential to accelerate the translation of this compound from bench to bedside.

In conclusion, 1-(5-chlorothiophen-2-yl)sulfonyl-4-(thiolan-3-yl)-1,4-diazepane represents a compelling area of research in chemical biology and drug discovery. Its unique chemical structure and biological activity profile position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and investment in this compound are warranted to unlock its full potential in addressing unmet medical needs.